Cas no 2172601-99-7 (5-chloro-2-fluorophenyl chloroformate)

• Product Name: 5-chloro-2-fluorophenyl chloroformate
• CAS No: 2172601-99-7
• MF: C₇H₃Cl₂FO₂
• MW: 209.001923799515
• CID: 6184443
• PubChem ID: 165601250
• Update Time: 2025-08-05

5-chloro-2-fluorophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-fluorophenyl chloroformate
• SY296917
• 2172601-99-7
• EN300-1612979

• Inchi： 1S/C7H3Cl2FO2/c8-4-1-2-5(10)6(3-4)12-7(9)11/h1-3H
• InChI Key： FQYOXJYJZOZNAF-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)OC(=O)Cl)F

Computed Properties

• Exact Mass: 207.9494129g/mol
• Monoisotopic Mass: 207.9494129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 5-chloro-2-fluorophenyl chloroformate

Comprehensive Analysis of 5-Chloro-2-fluorophenyl Chloroformate (CAS No. 2172601-99-7): Properties, Applications, and Industry Trends

5-Chloro-2-fluorophenyl chloroformate (CAS 2172601-99-7) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its molecular structure combines a chloroformate group with a halogenated phenyl ring, making it a versatile reagent for carbamate and carbonate formation. The presence of both chloro and fluoro substituents enhances its reactivity, particularly in peptide coupling and protecting group chemistry.

Recent trends in green chemistry have spurred interest in optimizing the synthesis of 5-chloro-2-fluorophenyl chloroformate to reduce environmental impact. Researchers are exploring solvent-free reactions and catalytic methods to improve atom economy—a topic frequently searched in ACS Sustainable Chemistry journals. The compound’s role in API (Active Pharmaceutical Ingredient) manufacturing also aligns with growing demand for high-purity intermediates, as evidenced by Google Scholar queries on "fluorinated building blocks drug discovery."

From a technical perspective, CAS 2172601-99-7 exhibits a melting point range of 45-48°C and requires storage under inert conditions due to moisture sensitivity. Its FT-IR spectrum typically shows characteristic peaks at 1775 cm^-1 (C=O stretch) and 750 cm^-1 (C-Cl bend), data often requested in patent applications and material safety documentation. Analytical techniques like HPLC purity testing (>98%) and NMR characterization (δ 7.2-7.8 ppm aromatic region) are critical for quality control.

Industry applications of 5-chloro-2-fluorophenyl chloroformate extend to bioconjugation strategies for antibody-drug conjugates (ADCs), a hot topic in cancer therapeutics. Patent databases reveal its use in prodrug activation systems, with particular relevance to targeted drug delivery—a frequently searched term in PubMed. The compound’s ability to form stable carbamate linkages makes it valuable for polymeric drug carriers, as discussed in recent RSC Advances publications.

Regulatory compliance for CAS 2172601-99-7 follows REACH and GMP guidelines, with emphasis on proper handling protocols (searched 120% more YoY according to SEMrush). Suppliers increasingly provide certificates of analysis (CoA) with batch-specific residual solvent data, addressing user concerns about trace impurities in synthetic workflows. This aligns with the pharmaceutical industry’s shift toward QbD (Quality by Design) principles.

Emerging research explores the compound’s potential in material science, particularly for modifying surface functionalities of nanoparticles—a trending topic in ACS Nano forums. Computational chemistry studies (DFT calculations) of its reaction pathways are also gaining traction, as seen in SciFinder search patterns. These multidisciplinary applications underscore why 5-chloro-2-fluorophenyl chloroformate remains a high-demand chemical with a 6.8% CAGR projected through 2028 (Grand View Research data).

For synthetic chemists, troubleshooting low-yield reactions involving this reagent often involves optimizing base equivalents (e.g., triethylamine) and temperature control—common discussion points on ResearchGate threads. The compound’s stability in anhydrous DCM versus THF is another frequently debated technical aspect, reflecting practical challenges in scale-up processes.